Cas no 155836-04-7 (Tarasaponin II)

• Product Name: Tarasaponin II
• CAS No: 155836-04-7
• MF: C₄₇H₇₄O₁₈
• MW: 927.07967710495
• CID: 161557
• PubChem ID: 177968
• Update Time: 2024-03-01

Tarasaponin II Chemical and Physical Properties

Names and Identifiers

• 6-[(8a-carboxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl)oxy]-3-hydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-(3,4,5-trihydroxyoxan-2-
• b-D-Glucopyranosiduronic acid, (3b)-17-carboxy-28-norolean-12-en-3-ylO-b-D-galactopyranosyl-(1&reg
• Elatoside A
• Tarasaponin II
• Durupcoside B
• beta-D-Glucopyranosiduronic acid, (3beta)-17-carboxy-28-norolean-12-en-3-yl O-beta-D-galactopyranosyl-(1fwdarw3)-O-(beta-D-xylopyranosyl-(1-2))-
• 28-hydroxy-28-oxoolean-12-en-3-yl hexopyranosyl-(1->3)-[pentopyranosyl-(1->2)]hexopyranosiduronic acid
• DTXSID30935295
• 155836-04-7
• CHEBI:172856
• 6-[(8a-carboxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl)oxy]-3-hydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-(3,4,5-trihydroxyoxan-2-yl)oxyoxane-2-carboxylic acid

• Inchi： 1S/C47H74O18/c1-42(2)14-16-47(41(58)59)17-15-45(6)21(22(47)18-42)8-9-26-44(5)12-11-27(43(3,4)25(44)10-13-46(26,45)7)62-40-36(65-38-31(53)28(50)23(49)20-60-38)34(33(55)35(64-40)37(56)57)63-39-32(54)30(52)29(51)24(19-48)61-39/h8,22-36,38-40,48-55H,9-20H2,1-7H3,(H,56,57)(H,58,59)
• InChI Key： DPXMETKXNWBGRI-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(C(=O)O)O1)O)OC1C(C(C(C(CO)O1)O)O)O)OC1C(C(C(CO1)O)O)O)C1CCC2(C)C(CCC3(C)C4(C)CCC5(C(=O)O)CCC(C)(C)CC5C4=CCC32)C1(C)C

Computed Properties

• Exact Mass: 926.488
• Monoisotopic Mass: 926.488
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 65
• Rotatable Bond Count: 9
• Complexity: 1830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 22
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 292
• XLogP3: 3

Experimental Properties

• Density: 1.42
• Melting Point: 227-230°C
• Boiling Point: 1019°Cat760mmHg
• Flash Point: 292.1°C
• Refractive Index: 1.622

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins